Cas no 102396-16-7 (8-Oxabicyclo[5.4.1]dodec-1(12)-en-2-one,12-[(2E)-4-(2,5-dihydroxy-3-methylphenyl)-2-methyl-2-butenyl]-10-hydroxy-6,6,9,9-tetramethyl-,(7R,10R)- (9CI))

8-Oxabicyclo[5.4.1]dodec-1(12)-en-2-one,12-[(2E)-4-(2,5-dihydroxy-3-methylphenyl)-2-methyl-2-butenyl]-10-hydroxy-6,6,9,9-tetramethyl-,(7R,10R)- (9CI) structure
102396-16-7 structure
Product Name:8-Oxabicyclo[5.4.1]dodec-1(12)-en-2-one,12-[(2E)-4-(2,5-dihydroxy-3-methylphenyl)-2-methyl-2-butenyl]-10-hydroxy-6,6,9,9-tetramethyl-,(7R,10R)- (9CI)
CAS No:102396-16-7
MF:C27H38O5
MW:442.5876288414
CID:203720
Update Time:2024-03-01

8-Oxabicyclo[5.4.1]dodec-1(12)-en-2-one,12-[(2E)-4-(2,5-dihydroxy-3-methylphenyl)-2-methyl-2-butenyl]-10-hydroxy-6,6,9,9-tetramethyl-,(7R,10R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 8-Oxabicyclo[5.4.1]dodec-1(12)-en-2-one,12-[(2E)-4-(2,5-dihydroxy-3-methylphenyl)-2-methyl-2-butenyl]-10-hydroxy-6,6,9,9-tetr
    • 8-Oxabicyclo[5.4.1]dodec-1(12)-en-2-one,12-[(2E)-4-(2,5-dihydroxy-3-methylphenyl)-2-methyl-2-butenyl]-10-hydroxy-6,6,9,9-tetramethyl-,(7R,10R)- (9CI)
    • 8-Oxabicyclo[5.4.1]dodec-1(12)-en-2-one,12-[4-(2,5-dihydroxy-3-methylphenyl)-2-methyl-2-butenyl]-10-hydroxy-6,6,9,9-tetramethyl-,[7R-[7R*,10R*,12(E)]]-
    • Cystoseirol D
    • 8-Oxabicyclo[5.4.1]dodec-1(12)-en-2-one, 12-[(2E)-4-(2,5-dihydroxy-3-methylphenyl)-2-methyl-2-butenyl]-10-hydroxy-6,6,9,9-tetramethyl-, (7R,10R)- (9CI)
    • Inchi: 1S/C27H38O5/c1-16(9-10-18-14-19(28)13-17(2)24(18)31)12-21-20-15-23(30)27(5,6)32-25(21)26(3,4)11-7-8-22(20)29/h9,13-14,23,25,28,30-31H,7-8,10-12,15H2,1-6H3/b16-9+/t23-,25+/m1/s1
    • InChI Key: WXFPZMDPYITLJE-KRPNSALFSA-N
    • SMILES: C12=C(C/C(/C)=C/CC3=CC(O)=CC(C)=C3O)[C@]([H])(OC(C)(C)[C@H](O)C1)C(C)(C)CCCC2=O

Computed Properties

  • Exact Mass: 272.08309

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Predicted)
  • Boiling Point: 638.0±55.0 °C(Predicted)
  • PSA: 52.54
  • pka: 10.78±0.23(Predicted)

8-Oxabicyclo[5.4.1]dodec-1(12)-en-2-one,12-[(2E)-4-(2,5-dihydroxy-3-methylphenyl)-2-methyl-2-butenyl]-10-hydroxy-6,6,9,9-tetramethyl-,(7R,10R)- (9CI) Related Literature

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